2-amino-N-methoxyacetamide

• Molecular Formula: C3H8N2O2
• Molecular Weight: 104.11 g/mol
• IUPAC Name: 2-amino-N-methoxyacetamide
• InChI: InChI=1S/C3H8N2O2/c1-7-5-3(6)2-4/h2,4H2,1H3,(H,5,6)
• InChI Key: AUWGCKQDHVHZJG-UHFFFAOYSA-N
• Canonical SMILES: CONC(=O)CN

Description

2-Amino-N-methoxyacetamide is an acetamide derivative featuring an amino (-NH₂) group at the α-carbon (position 2) and a methoxy (-OCH₃) group on the amide nitrogen. This dual substitution imparts unique physicochemical properties, such as enhanced hydrogen-bonding capacity (due to the amino group) and altered lipophilicity (from the methoxy group). For example, N-methoxyacetamide (CAS 5806-90-6), a simpler analog lacking the α-amino group, is used in organic synthesis due to its reactivity in forming hydroxamic acids .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-N-methoxyacetamide typically involves the methylation of acetohydroxamic acid with dimethyl sulfate in the presence of sodium bicarbonate and sodium hydroxide to control the pH of the reaction system. The reaction is carried out in water, and the pH is maintained between 7 and 9 to ensure high yield and purity .

Industrial Production Methods

In industrial settings, the production of 2-amino-N-methoxyacetamide follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and minimize impurities. The use of continuous flow reactors and automated pH control systems are common practices to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

2-amino-N-methoxyacetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oximes or nitriles.

Reduction: Reduction reactions can convert it into primary amines or other reduced forms.

Substitution: It can participate in nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like halides, thiols, or amines can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield oximes, while reduction can produce primary amines.

Scientific Research Applications

2-amino-N-methoxyacetamide has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: In industrial applications, it serves as a building block for the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-amino-N-methoxyacetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The methoxy group can enhance its binding affinity to these targets, leading to modulation of their activity. The exact pathways involved depend on the specific application and target molecule.

Comparison with Similar Compounds

Structural and Functional Group Analysis

• Amino vs. Cyano Substitution: The presence of an α-amino group in 2-amino-N-methoxyacetamide enhances its polarity and hydrogen-bonding capacity compared to analogs like 2-cyano-N-(2-methoxyphenyl)acetamide. This makes it more suitable for applications requiring aqueous solubility, such as drug intermediates .
• Methoxy Positioning : Midodrine hydrochloride incorporates a methoxy group on an aromatic ring and a tertiary amine, contributing to its pharmacological activity as a vasoconstrictor . In contrast, the methoxy group in N-methoxyacetamide is directly attached to the amide nitrogen, reducing steric hindrance and increasing reactivity in nucleophilic substitutions .

Biological Activity

2-Amino-N-methoxyacetamide is a chemical compound that has garnered attention for its potential biological activities. This article explores its biochemical properties, mechanisms of action, and implications for therapeutic applications, drawing from diverse research sources.

2-Amino-N-methoxyacetamide is characterized by the following molecular formula and properties:

• Molecular Formula : C3H9N2O2
• Molecular Weight : 89.12 g/mol
• CAS Number : 49755-94-4

The compound features an amino group and a methoxy group attached to an acetamide backbone, which influences its interaction with biological systems.

The biological activity of 2-amino-N-methoxyacetamide primarily involves its interaction with various biomolecules, including enzymes and receptors. Key mechanisms include:

• Enzyme Interaction : This compound has been shown to interact with glycine receptors and enzymes involved in amino acid metabolism, facilitating hydrogen bonding and electrostatic interactions that are crucial for binding.
• Cell Signaling Modulation : It influences cell signaling pathways, affecting gene expression and cellular metabolism. For instance, it can modulate the activity of signaling pathways such as MAPK, which is significant in inflammatory responses .
• Dosage Effects : Research indicates that the effects of 2-amino-N-methoxyacetamide vary with dosage in animal models. Lower doses may enhance metabolic functions, while higher doses can lead to cytotoxic effects.

Cellular Effects

In vitro studies have demonstrated that 2-amino-N-methoxyacetamide can:

• Regulate Gene Expression : It impacts the expression of genes involved in metabolic pathways and inflammation.
• Influence Cellular Metabolism : The compound participates in various metabolic pathways, particularly those related to amino acid metabolism, which can alter metabolite levels in cells.

Case Studies

• Osteoarthritis Research : In a study focusing on osteoarthritis, compounds similar to 2-amino-N-methoxyacetamide were screened for their ability to inhibit matrix metalloproteinases (MMPs), which are crucial in cartilage degradation. The results indicated that certain derivatives could attenuate MMP expression without significant cytotoxicity .
• Cytotoxicity Screening : A broader screening of chemical libraries identified compounds with similar structures that showed varying levels of cytotoxicity in chondrosarcoma cells. This highlights the importance of structure-activity relationships in determining biological outcomes .

Biochemical Analysis

The biochemical properties of 2-amino-N-methoxyacetamide include:

Property	Value
Solubility	High
Hydrogen Bond Acceptors	2
Hydrogen Bond Donors	2
Log P (octanol-water)	-1.25
Lipinski Rule of Five	Complies

These properties suggest good bioavailability and potential for interaction with biological membranes.